Cas no 310452-26-7 (4-bromo-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-bromo-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 310452-26-7
• Molecular Formula: C₁₉H₁₇BrN₂OS
• Molecular Weight: 401.320082426071
• CID: 6420473
• PubChem ID: 3601197

4-bromo-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide Properties

Names and Identifiers

• 4-bromo-N-{4-4-(propan-2-yl)phenyl-1,3-thiazol-2-yl}benzamide
• Benzamide, 4-bromo-N-[4-[4-(1-methylethyl)phenyl]-2-thiazolyl]-
• EU-0000561
• 4-bromo-N-{4-[4-(propan-2-yl)phenyl]-1,3-thiazol-2-yl}benzamide
• F0010-0197
• 4-bromo-N-[4-(4-propan-2-ylphenyl)-1,3-thiazol-2-yl]benzamide
• AKOS003798086
• SR-01000392462
• SR-01000392462-1
• 4-bromo-N-(4-(4-isopropylphenyl)thiazol-2-yl)benzamide
• F0138-1764
• Oprea1_056164
• 310452-26-7

• InChIKey： FXPKOFMMNSYXEY-UHFFFAOYSA-N
• Inchi： 1S/C19H17BrN2OS/c1-12(2)13-3-5-14(6-4-13)17-11-24-19(21-17)22-18(23)15-7-9-16(20)10-8-15/h3-12H,1-2H3,(H,21,22,23)
• SMILES： BrC1C=CC(=CC=1)C(NC1=NC(=CS1)C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 400.02450g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 400.02450g/mol
• Heavy Atom Count: 24
• Complexity: 418
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.6
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• pka: 6.87±0.50(Predicted)
• Density: 1.420±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids